Cas no 1780635-23-5 (2-Piperidin-3-ylcyclopropane-1-carboxylic acid)
2-Piperidin-3-ylcyclopropane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1780635-23-5
- 2-Piperidin-3-ylcyclopropane-1-carboxylic acid
- EN300-6747027
- 2-(piperidin-3-yl)cyclopropane-1-carboxylic acid
-
- Inchi: 1S/C9H15NO2/c11-9(12)8-4-7(8)6-2-1-3-10-5-6/h6-8,10H,1-5H2,(H,11,12)
- InChI Key: CKPYIKYZFNAEBX-UHFFFAOYSA-N
- SMILES: OC(C1CC1C1CNCCC1)=O
Computed Properties
- Exact Mass: 169.110278721g/mol
- Monoisotopic Mass: 169.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.8
- Topological Polar Surface Area: 49.3Ų
2-Piperidin-3-ylcyclopropane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6747027-0.05g |
2-(piperidin-3-yl)cyclopropane-1-carboxylic acid |
1780635-23-5 | 95.0% | 0.05g |
$983.0 | 2025-03-13 | |
| Enamine | EN300-6747027-0.1g |
2-(piperidin-3-yl)cyclopropane-1-carboxylic acid |
1780635-23-5 | 95.0% | 0.1g |
$1031.0 | 2025-03-13 | |
| Enamine | EN300-6747027-0.25g |
2-(piperidin-3-yl)cyclopropane-1-carboxylic acid |
1780635-23-5 | 95.0% | 0.25g |
$1078.0 | 2025-03-13 | |
| Enamine | EN300-6747027-0.5g |
2-(piperidin-3-yl)cyclopropane-1-carboxylic acid |
1780635-23-5 | 95.0% | 0.5g |
$1124.0 | 2025-03-13 | |
| Enamine | EN300-6747027-1.0g |
2-(piperidin-3-yl)cyclopropane-1-carboxylic acid |
1780635-23-5 | 95.0% | 1.0g |
$1172.0 | 2025-03-13 | |
| Enamine | EN300-6747027-2.5g |
2-(piperidin-3-yl)cyclopropane-1-carboxylic acid |
1780635-23-5 | 95.0% | 2.5g |
$2295.0 | 2025-03-13 | |
| Enamine | EN300-6747027-5.0g |
2-(piperidin-3-yl)cyclopropane-1-carboxylic acid |
1780635-23-5 | 95.0% | 5.0g |
$3396.0 | 2025-03-13 | |
| Enamine | EN300-6747027-10.0g |
2-(piperidin-3-yl)cyclopropane-1-carboxylic acid |
1780635-23-5 | 95.0% | 10.0g |
$5037.0 | 2025-03-13 |
2-Piperidin-3-ylcyclopropane-1-carboxylic acid Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 2-Piperidin-3-ylcyclopropane-1-carboxylic acid
2-Piperidin-3-ylcyclopropane-1-carboxylic Acid (CAS No. 1780635-23-5): A Comprehensive Overview
The compound 2-Piperidin-3-ylcyclopropane-1-carboxylic acid (CAS No. 1780635-23-5) is a structurally unique organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its cyclopropane ring fused with a piperidine moiety and a carboxylic acid group, exhibits intriguing chemical properties and potential biological activities. Recent advancements in synthetic methodologies and computational modeling have shed light on its synthesis, structural characterization, and functional applications.
Synthesis and Structural Characterization
The synthesis of 2-Piperidin-3-ylcyclopropane-1-carboxylic acid involves a multi-step process that combines principles of cyclopropanation and ring-opening reactions. Researchers have employed various strategies, including transition-metal-catalyzed cycloadditions and organocatalytic approaches, to achieve high yields of this compound. The structural integrity of the molecule has been confirmed through advanced analytical techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry.
Recent studies have highlighted the importance of stereochemistry in this compound's properties. The piperidine ring's configuration significantly influences the molecule's conformational flexibility and reactivity. Computational studies using density functional theory (DFT) have provided insights into the electronic distribution and bonding characteristics of the compound, further enhancing our understanding of its chemical behavior.
Biological Activity and Pharmacological Potential
2-Piperidin-3-ylcyclopropane-1-carboxylic acid has demonstrated promising biological activity in preclinical studies. Its ability to modulate key cellular pathways makes it a potential candidate for drug development in various therapeutic areas, including neurodegenerative diseases, inflammation, and cancer.
In a recent study published in *Nature Communications*, researchers investigated the compound's effects on neuronal cells under oxidative stress conditions. The results indicated that 2-Piperidin-3-ylcyclopropane-1-carboxylic acid exhibits potent antioxidant properties, suggesting its potential as a neuroprotective agent.
Moreover, the compound's interaction with key enzymes involved in inflammatory responses has been explored. Experimental data reveal that it inhibits the activity of cyclooxygenase (COX)-2, a critical enzyme in inflammation-related diseases such as arthritis and cardiovascular disorders.
Applications in Drug Discovery
The unique combination of structural features in 2-Piperidin-3-ylcyclopropane-1-carboxylic acid positions it as a valuable lead compound in drug discovery efforts. Its cyclopropane ring provides rigidity to the molecule, enhancing its binding affinity to target proteins, while the piperidine moiety contributes to hydrogen bonding capabilities.
Recent advancements in medicinal chemistry have enabled the design of analogs with improved pharmacokinetic profiles. For instance, researchers have synthesized derivatives with enhanced solubility and bioavailability, paving the way for further preclinical testing.
Additionally, the compound's ability to penetrate cellular membranes has been leveraged in targeted drug delivery systems. Its lipophilic nature makes it an ideal candidate for encapsulation within lipid nanoparticles or polymeric carriers.
Future Directions and Challenges
While 2-Piperidin-3
1780635-23-5 (2-Piperidin-3-ylcyclopropane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)